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Compound of Interest

Compound Name:
6-Fluorochromone-2-carboxylic

acid

Cat. No.: B156007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

6-Fluorochromone-2-carboxylic acid (CAS No. 99199-59-4). Adherence to these procedures

is critical to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the first line of defense against chemical exposure. The

following table summarizes the required PPE for handling 6-Fluorochromone-2-carboxylic
acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b156007?utm_src=pdf-interest
https://www.benchchem.com/product/b156007?utm_src=pdf-body
https://www.benchchem.com/product/b156007?utm_src=pdf-body
https://www.benchchem.com/product/b156007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Required Equipment Specifications & Notes

Eye Protection Chemical Splash Goggles

Minimum requirement. Must be

worn at all times when

handling the compound.

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing,

such as during bulk handling

or reaction quenching.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are a suitable

choice for providing splash

protection.[1][2] For prolonged

contact or handling of large

quantities, consider double-

gloving.[3] Always consult the

glove manufacturer's

compatibility chart.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned.[3][4]

Respiratory Protection N95 Respirator (US)

Recommended for handling

the solid compound to prevent

inhalation of dust particles. All

work with volatile organic

compounds or reactions that

may produce vapors should be

conducted in a certified

chemical fume hood.[3]

Handling and Storage
Safe handling and storage practices are crucial for maintaining the integrity of the compound

and preventing accidental exposure or contamination.
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Procedure Guideline Details

General Handling Use in a well-ventilated area

All work should be performed

in a properly functioning

chemical fume hood to

minimize inhalation exposure.

[3]

Avoid contact

Do not allow the chemical to

come into contact with skin,

eyes, or clothing.[5]

Minimize dust generation
Handle the solid material

carefully to avoid creating dust.

Storage Storage Condition
Store in a cool, dry, and well-

ventilated area.[3]

Container

Keep containers tightly closed

and clearly labeled with the

chemical name and associated

hazards.[3][6]

Incompatibilities

Keep away from incompatible

materials such as strong acids,

bases, and oxidizing or

reducing agents.[3]

Storage Class
Combustible Solid (Storage

Class 11).

Spill and Emergency Procedures
Immediate and appropriate response to spills and emergencies can significantly mitigate risks.
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Situation Procedure

Small Spill

1. Alert personnel in the immediate area and

restrict access. 2. Wear appropriate PPE (see

Section 1). 3. Gently sweep the solid material

into a suitable container for disposal. Avoid

creating dust. If a small amount of liquid is

involved, absorb it with an inert material (e.g.,

sand, vermiculite). 4. Clean the spill area with a

suitable solvent, followed by soap and water. 5.

Place all contaminated materials into a sealed

container for proper disposal.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15-20 minutes, lifting the upper

and lower eyelids occasionally.[1] Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[5] Remove contaminated

clothing. If irritation persists, seek medical

attention.

Inhalation

Move the person to fresh air.[5] If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

[5] Seek immediate medical attention.

Disposal Plan
Chemical waste must be disposed of in accordance with all local, state, and federal

regulations.
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Waste Type Disposal Procedure

Unused Compound & Contaminated Materials

1. Collect all waste in a clearly labeled, sealed,

and appropriate waste container. 2. Do not mix

with other waste streams unless explicitly

permitted. 3. Arrange for disposal through a

licensed professional waste disposal service.

Empty Containers

1. Rinse the container thoroughly with a suitable

solvent. 2. Dispose of the rinsate as chemical

waste. 3. Once clean, the container may be

recycled or disposed of as regular waste,

depending on institutional policies.

Operational Workflow
The following diagram outlines the standard operating procedure for handling 6-
Fluorochromone-2-carboxylic acid from preparation to disposal.
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Caption: Workflow for Handling 6-Fluorochromone-2-carboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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